Cas no 2198939-24-9 (2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide)

• Product Name: 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide
• CAS No: 2198939-24-9
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 5414065
• PubChem ID: 145898441
• Update Time: 2025-05-20

2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]azetidin-3-yl}acetamide
• Z2498093975
• 2198939-24-9
• 2-Methoxy-N-[1-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)azetidin-3-yl]acetamide
• EN300-26592759
• 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide

• Inchi： 1S/C21H27N3O4/c1-3-19(26)23-11-9-21(10-12-23,16-7-5-4-6-8-16)20(27)24-13-17(14-24)22-18(25)15-28-2/h3-8,17H,1,9-15H2,2H3,(H,22,25)
• InChI Key： MVQMWSHFNMZWOR-UHFFFAOYSA-N
• SMILES： C(NC1CN(C(C2(C3=CC=CC=C3)CCN(C(=O)C=C)CC2)=O)C1)(=O)COC

Computed Properties

• Exact Mass: 385.20015635g/mol
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 670.9±55.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Additional information on 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide

Introduction to 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2198939-24-9, specifically named as 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a 3-azetidinyl moiety, which is a cyclic amide derivative known for its versatility in medicinal chemistry. The presence of this ring system often enhances the binding affinity and selectivity of molecules towards biological targets, making it a valuable scaffold for drug design. Additionally, the 4-phenyl-4-piperidinyl group introduces a phenyl ring attached to a piperidine ring, which is commonly found in bioactive molecules due to its ability to modulate receptor interactions and improve pharmacokinetic profiles.

The 1-(1-oxo-2-propen-1-yl) moiety, also known as an acryloyl group, adds another layer of reactivity to the molecule. This group is known for its ability to participate in various chemical reactions, including Michael additions and condensation reactions, which can be exploited in synthetic chemistry. The combination of these structural elements not only contributes to the compound's chemical diversity but also opens up numerous possibilities for further derivatization and optimization.

Recent advancements in chemical biology have highlighted the importance of understanding the structural determinants that govern molecular interactions. The 2-Methoxy-N-[1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-3-azetidinyl]acetamide molecule exemplifies how intricate molecular architectures can be leveraged to develop novel therapeutic agents. Studies have demonstrated that modifications within this compound's structure can significantly alter its biological activity, providing insights into the relationship between molecular conformation and biological function.

In the context of drug discovery, this compound has been explored for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that it may interact with enzymes and receptors involved in inflammatory responses and cell signaling. The 2-methoxy group present in the molecule could play a crucial role in influencing these interactions by affecting solubility, metabolic stability, and binding affinity. Such properties make it an attractive candidate for further investigation in the development of targeted therapies.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The integration of advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations has enabled chemists to construct complex molecular frameworks with high precision. These synthetic strategies not only highlight the progress in organic chemistry but also provide valuable tools for accessing novel bioactive compounds.

From a computational chemistry perspective, the 2-Methoxy-N-[1-[\\[1-(1-o\\x{B5}o\\x{B5}2-propen\\x{B5} \\x{B5} \\x{B5}) \\x{B5} \\x{B5}-4-ph\\x{B5}nyl \\x{B5}-4-pip\\x{B5}ridin\\x{B5}]carbonyl]-3-a\\x{BE}tidinyl]acetamide has been subjected to extensive molecular modeling studies. These studies aim to elucidate its three-dimensional structure and understand how it interacts with biological targets at the atomic level. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict binding modes and optimize lead compounds for better efficacy.

The impact of this compound extends beyond academic research; it holds promise for addressing unmet medical needs across various therapeutic areas. For example, its structural features align well with those of known pharmacophores used in treating neurological disorders and chronic inflammatory conditions. As our understanding of disease mechanisms evolves, so does our capacity to design molecules that can precisely modulate these pathways.

In conclusion,2-Methoxy-N-[1-[\\[1-(1-o\\x{B5}o\\x{B5}2-propen\\x{B5} \\x{B5} \\x{B5}) \\x{B5} \\x{B5}-4-ph\\x{B5}nyl \\x{B5}-4-pip\\x{B5}ridin\\x{B5}]carbonyl]-3-a\\x{BE}tidinyl]acetamide (CAS no 2198939249) stands as a testament to the ingenuity and progress in chemical biology. Its complex structure offers numerous opportunities for further exploration, both in terms of synthesis and biological application. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems,this molecule will undoubtedly play a significant role in shaping the future of medicine.